(S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid

• IUPAC Name: 2-[(2S)-5-oxooxolan-2-yl]acetic acid
• InChI: InChI=1S/C6H8O4/c7-5(8)3-4-1-2-6(9)10-4/h4H,1-3H2,(H,7,8)/t4-/m0/s1
• InChI Key: BWEICTHJUIJQPH-BYPYZUCNSA-N
• Canonical SMILES: C1CC(=O)OC1CC(=O)O
• Isomeric SMILES: C1CC(=O)O[C@@H]1CC(=O)O
• Molecular Formula: C6H8O4
• Molecular Weight: 144.12 g/mol
• CAS RN: 66512-67-2

Description

(S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid, also known as S-THF-OA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid is not fully understood. However, studies have shown that this compound may exert its effects through various pathways, including the inhibition of inflammatory cytokines, the activation of antioxidant enzymes, and the modulation of signaling pathways involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, and activate antioxidant enzymes, such as SOD and CAT. In vivo studies have shown that this compound can reduce inflammation and oxidative stress in animal models of various diseases, including cancer, diabetes, and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using (S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid in lab experiments is its low toxicity and high solubility in water, making it a suitable candidate for in vitro and in vivo studies. However, one of the limitations of using this compound is its relatively high cost and the complexity of its synthesis, which may limit its widespread use in research.

Future Directions

There are several future directions for the study of (S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid. One direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to investigate its potential applications in the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. Additionally, the use of this compound as a building block for the synthesis of various polymers and materials could be further explored.

Scientific Research Applications

(S)-2-(5-Oxotetrahydrofuran-2-yl)acetic acid has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. In agriculture, this compound has been shown to enhance plant growth and increase crop yield. In material science, this compound has been used as a building block for the synthesis of various polymers and materials.